Cas no 852217-77-7 (3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide)
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide is a sulfonamide derivative characterized by its dimethylamino and amino functional groups, which contribute to its reactivity and potential applications in organic synthesis and pharmaceutical intermediates. The compound’s structure offers versatility in further functionalization, making it valuable for the development of dyes, agrochemicals, or bioactive molecules. Its sulfonamide moiety enhances stability and solubility, while the electron-donating dimethylamino group may influence its electronic properties. This compound is typically handled under controlled conditions due to its potential sensitivity. Suitable for research and industrial applications, it serves as a building block for specialized chemical transformations.
852217-77-7 structure
Product Name:3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide
CAS No:852217-77-7
MF:C10H17N3O2S
MW:243.325880765915
CID:844314
PubChem ID:4961973
Update Time:2025-10-07
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 3-AMINO-4-(DIMETHYLAMINO)-N,N-DIMETHYLBENZENESULFONAMIDE
- J-511596
- CS-0231879
- EN300-12571
- Z85935178
- AKOS008987480
- 852217-77-7
- 3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide
- SB81169
- G21592
- 3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide
-
- MDL: MFCD06655352
- Inchi: 1S/C10H17N3O2S/c1-12(2)10-6-5-8(7-9(10)11)16(14,15)13(3)4/h5-7H,11H2,1-4H3
- InChI Key: JGPAFEUKZORYQH-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)N)N(C)C)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 243.10414797g/mol
- Monoisotopic Mass: 243.10414797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 75Ų
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A611848-25mg |
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 25mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A611848-50mg |
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 50mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A611848-250mg |
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 250mg |
$ 275.00 | 2022-06-08 | ||
| Enamine | EN300-12571-0.05g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 0.05g |
$64.0 | 2023-02-09 | |
| Enamine | EN300-12571-0.1g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 0.1g |
$83.0 | 2023-02-09 | |
| Enamine | EN300-12571-0.25g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 0.25g |
$116.0 | 2023-02-09 | |
| Enamine | EN300-12571-0.5g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 0.5g |
$218.0 | 2023-02-09 | |
| Enamine | EN300-12571-1.0g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 1.0g |
$314.0 | 2023-02-09 | |
| Enamine | EN300-12571-2.5g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 2.5g |
$614.0 | 2023-02-09 | |
| Enamine | EN300-12571-5.0g |
3-amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide |
852217-77-7 | 95% | 5.0g |
$908.0 | 2023-02-09 |
3-Amino-4-(dimethylamino)-N,N-dimethylbenzene-1-sulfonamide Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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